2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride

• IUPAC Name: 2-(dibenzylamino)-4-(dimethylamino)pyridine-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C22H22N4.ClH/c1-25(2)21-13-14-24-22(20(21)15-23)26(16-18-9-5-3-6-10-18)17-19-11-7-4-8-12-19;/h3-14H,16-17H2,1-2H3;1H
• InChI Key: CAEURPQUAPKVTN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=NC=C1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C#N.Cl
• Molecular Formula: C22H23ClN4
• Molecular Weight: 378.9 g/mol

Description

2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride, also known as DBN, is a chemical compound that has been widely used in scientific research for its unique properties. DBN is a nitrile-containing compound that is used as a reagent in organic synthesis and as a fluorescent probe in biochemical assays.

Mechanism of Action

The mechanism of action of 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride is based on its ability to interact with certain molecules in biological samples. 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride is a nitrile-containing compound that can form a covalent bond with cysteine residues in proteins. This covalent bond formation results in a change in the fluorescence properties of 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride, which can be used to detect the presence of the protein of interest.
Biochemical and Physiological Effects
2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and kinases. 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has also been shown to bind to certain receptors, such as the nicotinic acetylcholine receptor. In addition, 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has been shown to have antioxidant activity and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has several advantages for lab experiments. It is a highly sensitive fluorescent probe that can detect low levels of proteins and other molecules in biological samples. 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride is also easy to use and can be incorporated into various biochemical assays. However, 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has some limitations for lab experiments. It is a toxic compound that can cause cell death at high concentrations. In addition, the covalent bond formation between 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride and cysteine residues can affect the function of the protein of interest.

Future Directions

For the use of 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride in scientific research include the development of new synthetic methods, the detection of other molecules, the development of new assays, and the use of 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride in vivo.

Synthesis Methods

The synthesis of 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride involves the reaction of 2-aminonicotinonitrile with dibenzylamine and dimethylamine in the presence of a catalyst. The reaction proceeds through a multi-step process, which includes the formation of an intermediate compound that is then converted into 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride. The yield and purity of 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has been widely used in scientific research due to its unique properties. It is a fluorescent probe that can be used to detect the presence of certain molecules in biological samples. 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has been used in various biochemical assays, including the detection of protease activity, enzyme inhibition, and receptor binding. 2-(dibenzylamino)-4-(dimethylamino)nicotinonitrile hydrochloride has also been used in organic synthesis as a reagent for the formation of carbon-carbon bonds and the synthesis of complex molecules.